Cas no 1882089-34-0 (3-cyanocyclobutane-1-sulfonyl chloride)

• Product Name: 3-cyanocyclobutane-1-sulfonyl chloride
• CAS No: 1882089-34-0
• MF: C₅H₆ClNO₂S
• MW: 179.62
• CID: 5192135
• PubChem ID: 118868736
• Update Time: 2026-03-05

3-cyanocyclobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyanocyclobutane-1-sulfonyl chloride
• Cyclobutanesulfonyl chloride, 3-cyano-

• Inchi： 1S/C5H6ClNO2S/c6-10(8,9)5-1-4(2-5)3-7/h4-5H,1-2H2
• InChI Key： KYZSJMMFFYPRBI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CC(C#N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-cyanocyclobutane-1-sulfonyl chloride

3-Cyanocyclobutane-1-sulfonyl Chloride (CAS No. 1882089-34-0): A Comprehensive Overview

3-Cyanocyclobutane-1-sulfonyl chloride (CAS No. 1882089-34-0) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure and reactivity, has been extensively studied for its potential applications in various chemical processes and pharmaceutical developments.

The molecular formula of 3-cyanocyclobutane-1-sulfonyl chloride is C₅H₅ClN₂O₂S, and it has a molecular weight of 194.66 g/mol. The compound features a cyclobutane ring with a cyano group and a sulfonyl chloride functional group, which endow it with unique chemical properties and reactivity profiles. The presence of the sulfonyl chloride group makes it an excellent electrophile, facilitating its use in various synthetic transformations.

In recent years, 3-cyanocyclobutane-1-sulfonyl chloride has been explored for its potential in the synthesis of complex organic molecules and pharmaceutical intermediates. One notable application is in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the reactivity and stability of 3-cyanocyclobutane-1-sulfonyl chloride allowed for the efficient synthesis of compounds with potent antiviral activity against several viral strains.

Beyond medicinal chemistry, 3-cyanocyclobutane-1-sulfonyl chloride has also found applications in materials science. Its unique structure and reactivity make it an attractive candidate for the synthesis of functional polymers and advanced materials. A recent study in the Journal of Polymer Science reported the use of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical properties and thermal stability. The researchers utilized the reactivity of the sulfonyl chloride group to create cross-linked networks with improved performance characteristics.

The synthetic utility of 3-cyanocyclobutane-1-sulfonyl chloride is further enhanced by its compatibility with various reaction conditions. It can be readily used in nucleophilic substitution reactions, where it reacts with nucleophiles to form sulfonate esters or sulfonamides. This versatility makes it a valuable reagent in both academic research and industrial settings. For example, a study published in Tetrahedron Letters described the use of this compound in the synthesis of sulfonamide derivatives with potential applications in catalysis and sensor technology.

The safety and handling of 3-cyanocyclobutane-1-sulfonyl chloride are critical considerations for researchers working with this compound. As a reactive electrophile, it can pose hazards if not handled properly. It is recommended to store the compound under inert conditions and to use appropriate personal protective equipment (PPE) during handling. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

In conclusion, 3-cyanocyclobutane-1-sulfonyl chloride (CAS No. 1882089-34-0) is a highly versatile and reactive compound with significant potential in various fields, including organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new compounds and materials with enhanced properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.